Cas no 2383609-57-0 (1-Bromo-3-ethoxy-2-fluoro-5-methylbenzene)

• Product Name: 1-Bromo-3-ethoxy-2-fluoro-5-methylbenzene
• CAS No: 2383609-57-0
• MF: C₉H₁₀BrFO
• MW: 233.08
• CID: 5076763
• Update Time: 2026-03-01

1-Bromo-3-ethoxy-2-fluoro-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-ethoxy-2-fluoro-5-methylbenzene

• Inchi： 1S/C9H10BrFO/c1-3-12-8-5-6(2)4-7(10)9(8)11/h4-5H,3H2,1-2H3
• InChI Key： QPBJFYVCEXWDES-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=C(Br)C=1F)CC

Additional information on 1-Bromo-3-ethoxy-2-fluoro-5-methylbenzene

Research Briefing on 1-Bromo-3-ethoxy-2-fluoro-5-methylbenzene (CAS: 2383609-57-0) in Chemical and Biomedical Applications

1-Bromo-3-ethoxy-2-fluoro-5-methylbenzene (CAS: 2383609-57-0) is a halogenated aromatic compound that has recently gained attention in chemical and biomedical research due to its unique structural properties and potential applications in drug discovery and material science. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, reactivity, and potential biomedical applications.

Recent studies have highlighted the importance of 1-Bromo-3-ethoxy-2-fluoro-5-methylbenzene as a versatile intermediate in organic synthesis. Its bromo and fluoro substituents make it an excellent candidate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in the pharmaceutical industry to construct complex molecular architectures. Researchers have successfully employed this compound in the synthesis of novel drug candidates targeting various diseases, including cancer and infectious diseases.

In the context of drug discovery, 1-Bromo-3-ethoxy-2-fluoro-5-methylbenzene has been utilized as a key building block for the development of kinase inhibitors. A recent study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of potent and selective inhibitors of EGFR (Epidermal Growth Factor Receptor), a well-known target in cancer therapy. The compound's ability to introduce both fluorine and bromine atoms into the molecular scaffold was crucial for optimizing the inhibitors' binding affinity and metabolic stability.

Beyond pharmaceutical applications, this compound has also shown promise in material science. Its unique electronic properties, derived from the combination of electron-withdrawing (fluoro) and electron-donating (ethoxy) substituents, make it an interesting candidate for the development of organic semiconductors and liquid crystals. Recent work published in Advanced Materials explored its incorporation into π-conjugated systems, demonstrating enhanced charge transport properties compared to non-fluorinated analogs.

The safety profile and environmental impact of 1-Bromo-3-ethoxy-2-fluoro-5-methylbenzene have also been subjects of recent investigation. While the compound shows moderate toxicity in standard assays, researchers have developed greener synthetic routes to minimize hazardous byproducts. A 2023 study in Green Chemistry reported an improved synthesis method using catalytic C-H activation, significantly reducing the need for toxic reagents and solvents.

Looking forward, the versatility of 1-Bromo-3-ethoxy-2-fluoro-5-methylbenzene suggests it will continue to play an important role in both academic and industrial research. Current investigations are exploring its use in the development of PET (Positron Emission Tomography) radiotracers, where the fluorine atom could potentially be replaced with fluorine-18 for medical imaging applications. Additionally, its application in the synthesis of agrochemicals and specialty chemicals is an emerging area of interest.

In conclusion, 1-Bromo-3-ethoxy-2-fluoro-5-methylbenzene (CAS: 2383609-57-0) represents a valuable chemical building block with diverse applications in medicinal chemistry and material science. Its unique combination of substituents offers multiple points for structural modification, making it particularly useful for the development of novel bioactive compounds and functional materials. As synthetic methodologies continue to advance, we anticipate seeing broader applications of this compound in various research domains.